molecular formula C10H12O B1195587 4-Cyclopropylanisole CAS No. 4030-17-5

4-Cyclopropylanisole

Cat. No. B1195587
CAS RN: 4030-17-5
M. Wt: 148.2 g/mol
InChI Key: OYPPRNFDAGPGBZ-UHFFFAOYSA-N
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Description

4-Cyclopropylanisole (CPA) is a cyclic organic compound that is widely used in a variety of scientific research applications. It is a colorless liquid with a boiling point of 140°C and an odor reminiscent of that of benzaldehyde. CPA is a cyclic ether, meaning it contains an oxygen atom in a three-membered ring. Its molecular formula is C5H8O and it is a structural isomer of cyclopentanone. CPA is a versatile compound that is of great interest to scientists due to its unique properties and its potential applications in a variety of fields.

Scientific Research Applications

Synthesis of β-Aminoketone Derivatives

4-Cyclopropylanisole serves as a precursor in the photoredox-catalyzed oxo-amination of aryl cyclopropanes. This process enables the construction of structurally diverse β-aminoketone derivatives, which are valuable in medicinal chemistry for their biological activities .

Organic Synthesis Building Blocks

Due to its unique bonding and high ring strain, 4-Cyclopropylanisole is used as a versatile building block in organic synthesis. The release of ring strain provides a thermodynamic driving force for reactions, making it a key component in creating complex organic molecules .

Safety and Hazards

  • Flammability : 4-Cyclopropylanisole is a flammable liquid with a flash point of approximately 111.2°F (44°C) .

properties

IUPAC Name

1-cyclopropyl-4-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12O/c1-11-10-6-4-9(5-7-10)8-2-3-8/h4-8H,2-3H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OYPPRNFDAGPGBZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2CC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90193314
Record name 4-Cyclopropylanisole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90193314
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

148.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Cyclopropylanisole

CAS RN

4030-17-5
Record name 4-Cyclopropylanisole
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004030175
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-Cyclopropylanisole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90193314
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How is 4-cyclopropylanisole metabolized in the liver?

A1: Research using liver microsomes from rats has shown that 4-cyclopropylanisole (1b) is primarily metabolized via O-demethylation when exposed to phenobarbital-induced microsomes. [] This metabolic pathway accounts for approximately 90% of the compound's breakdown. Additionally, benzylic hydroxylation was observed as a minor metabolic pathway. [] Notably, no other metabolites were detected in this study. []

Q2: Does 4-cyclopropylanisole act as a suicide substrate for cytochrome P450 enzymes?

A2: While some cyclopropyl-containing compounds are known to act as suicide substrates for cytochrome P450 enzymes, research suggests that this is not the case for 4-cyclopropylanisole. Studies investigating the metabolism of both 4-cyclopropylanisole and the structurally related compound cyclopropylbenzene (1a) found that metabolite formation and any observed enzyme inactivation can be explained by conventional cytochrome P450 reaction mechanisms. [] These findings suggest that neither compound participates in electron abstraction processes that are characteristic of suicide substrates. []

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